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Compound of Interest

Compound Name: Allosecurinine

Cat. No.: B2590158

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of
Allosecurinine as an analytical standard and reference material. Adherence to these
guidelines will ensure accurate and reproducible results in research, quality control, and drug
development applications.

Allosecurinine Reference Material: Specifications
and Handling

Allosecurinine is a securinega alkaloid that can be isolated from various plant species,
including Margaritaria indica and Phyllanthus glaucus. As a reference material, it is crucial for
the accurate quantification and identification of this compound in various matrices.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of Allosecurinine is
essential for its proper handling and use as an analytical standard.
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Property Value Source

CAS Number 884-68-4 [1]

Molecular Formula C13H1sNO2 [2]

Molecular Weight 217.26 g/mol [2]

) ) Commercially available
Appearance White to off-white powder
standards
Purity >98.00% to 99.65% [3]

DMSO: 125 mg/mL (575.35

Solubility M)
m

[4]

Soluble in a mixture of 10%
DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline (=
2.08 mg/mL)

Soluble in a mixture of 10%
DMSO and 90% (20% SBE-p-
CD in Saline) (= 1.25 mg/mL)

Powder: 2 years at -20°C. In

Storage DMSO: 2 weeks at 4°C, 6
months at -80°C.

Procurement and Qualification of Analytical Standard

The procurement and proper qualification of an Allosecurinine analytical standard are the

foundational steps for any quantitative analysis.
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Procurement

Obtain Certificate of Analysis

Request CoA

heck Purity, Identity, etc.

l Verify Specs l

Proceed if specs are met

In-housge Qualification

y

.g., by NMR, Mass Spec

e.g., by gNMR, HPL

\J

Record all data and results
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Gample Prep

Accurate weighing & dissolution

[Data Acquisition

Optimized parameters (T1, scans)

[Data Processing]

Phasing, baseline correction, integration

Ginal Purity Value)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Allosecurinine
Analytical Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2590158#analytical-standards-and-reference-
materials-for-allosecurinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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